1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one

• IUPAC Name: 1-(2-methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C21H24N4O4/c1-28-19-14-18(6-7-22-19)25-9-8-24(15-20(25)26)21(27)16-2-4-17(5-3-16)23-10-12-29-13-11-23/h2-7,14H,8-13,15H2,1H3
• InChI Key: VWDUHWRCIOBDEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3=CC=C(C=C3)N4CCOCC4
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol

Description

1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one, also known as MPP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPP is a piperazine derivative that has been synthesized through a variety of methods and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one acts as a potent and selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one increases the concentration of dopamine in the synaptic cleft, leading to increased dopaminergic neurotransmission. This mechanism of action is similar to that of other psychostimulant drugs, such as cocaine and amphetamine.
Biochemical and Physiological Effects
1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one has been found to have a range of biochemical and physiological effects. In addition to its effects on dopamine neurotransmission, 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one has been shown to modulate the activity of other neurotransmitter systems, such as the serotonin and norepinephrine systems. 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one has also been found to have effects on the cardiovascular system, including an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one in lab experiments is its potency and selectivity as a dopamine transporter inhibitor. This makes it a valuable tool for studying the role of dopamine in various neurological disorders. However, there are also some limitations to using 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one in lab experiments. For example, 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one has a relatively short half-life, which can make it difficult to maintain consistent levels of dopamine in the brain over extended periods of time.

Future Directions

There are several areas of future research that could be explored with 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one. One potential direction is the development of new analogs of 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one that have improved pharmacokinetic properties, such as longer half-lives and increased selectivity for the dopamine transporter. Another potential direction is the use of 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one in combination with other drugs to study the interactions between different neurotransmitter systems. Finally, 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one could be used in conjunction with advanced imaging techniques, such as positron emission tomography (PET), to study the distribution and kinetics of dopamine in the brain.

Synthesis Methods

1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one can be synthesized through a variety of methods, including the reaction of 4-morpholin-4-ylbenzoic acid with 2-amino-4-methoxypyridine in the presence of a coupling agent such as EDCI or HATU. This reaction produces the intermediate 4-(4-morpholin-4-ylbenzoyl)piperazin-2-one, which is then treated with N-methylmorpholine-N-oxide to yield 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one.

Scientific Research Applications

1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one has been found to have a range of potential applications in scientific research. One of the most promising areas of application is in the study of the central nervous system. 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one has been shown to act as a potent and selective inhibitor of the dopamine transporter, which plays a critical role in the regulation of dopamine levels in the brain. This makes 1-(2-Methoxypyridin-4-yl)-4-(4-morpholin-4-ylbenzoyl)piperazin-2-one a valuable tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and schizophrenia.